Cas no 1431969-92-4 ([2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride)
[2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-[2-(2,2-DIFLUOROETHOXY)PHENYL]METHANAMINE HYDROCHLORIDE
- [2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride
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- Inchi: 1S/C9H11F2NO.ClH/c10-9(11)6-13-8-4-2-1-3-7(8)5-12;/h1-4,9H,5-6,12H2;1H
- InChI Key: NYGQBCXIGQTLSU-UHFFFAOYSA-N
- SMILES: Cl.FC(COC1C=CC=CC=1CN)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 144
- Topological Polar Surface Area: 35.2
[2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-762616-0.05g |
[2-(2,2-difluoroethoxy)phenyl]methanamine hydrochloride |
1431969-92-4 | 95.0% | 0.05g |
$92.0 | 2025-02-24 | |
| Enamine | EN300-762616-0.1g |
[2-(2,2-difluoroethoxy)phenyl]methanamine hydrochloride |
1431969-92-4 | 95.0% | 0.1g |
$136.0 | 2025-02-24 | |
| Enamine | EN300-762616-0.25g |
[2-(2,2-difluoroethoxy)phenyl]methanamine hydrochloride |
1431969-92-4 | 95.0% | 0.25g |
$195.0 | 2025-02-24 | |
| Enamine | EN300-762616-0.5g |
[2-(2,2-difluoroethoxy)phenyl]methanamine hydrochloride |
1431969-92-4 | 95.0% | 0.5g |
$308.0 | 2025-02-24 | |
| Enamine | EN300-762616-1.0g |
[2-(2,2-difluoroethoxy)phenyl]methanamine hydrochloride |
1431969-92-4 | 95.0% | 1.0g |
$395.0 | 2025-02-24 | |
| Enamine | EN300-762616-2.5g |
[2-(2,2-difluoroethoxy)phenyl]methanamine hydrochloride |
1431969-92-4 | 95.0% | 2.5g |
$961.0 | 2025-02-24 | |
| Enamine | EN300-762616-5.0g |
[2-(2,2-difluoroethoxy)phenyl]methanamine hydrochloride |
1431969-92-4 | 95.0% | 5.0g |
$1905.0 | 2025-02-24 | |
| Enamine | EN300-762616-10.0g |
[2-(2,2-difluoroethoxy)phenyl]methanamine hydrochloride |
1431969-92-4 | 95.0% | 10.0g |
$2730.0 | 2025-02-24 | |
| 1PlusChem | 1P00JGKP-50mg |
1-[2-(2,2-difluoroethoxy)phenyl]methanamine |
1431969-92-4 | 95% | 50mg |
$166.00 | 2024-06-20 | |
| 1PlusChem | 1P00JGKP-100mg |
1-[2-(2,2-difluoroethoxy)phenyl]methanamine |
1431969-92-4 | 95% | 100mg |
$219.00 | 2024-06-20 |
[2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on [2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride
Introduction to [2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride (CAS No. 1431969-92-4)
[2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride (CAS No. 1431969-92-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and is characterized by the presence of a difluoroethoxy substituent on a phenyl ring, which imparts distinct chemical and biological properties.
The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. The difluoroethoxy group is particularly noteworthy as it can influence the compound's lipophilicity, metabolic stability, and receptor binding affinity, all of which are crucial factors in drug design and development.
Recent studies have explored the potential of [2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play key roles in mood regulation, cognitive function, and motor control, making the compound a potential candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.
In addition to its neurological effects, [2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This property makes it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of [2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride has been extensively studied to understand its behavior in biological systems. Research indicates that the compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for an effective drug candidate. Furthermore, its metabolic stability has been evaluated using both in vitro and in vivo models, showing promising results in terms of maintaining therapeutic concentrations over extended periods.
Clinical trials are currently underway to assess the safety and efficacy of [2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings have paved the way for further clinical investigations to explore its therapeutic potential in more detail.
In conclusion, [2-(2,2-Difluoroethoxy)phenyl]methanamine;hydrochloride (CAS No. 1431969-92-4) represents a promising molecule with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for advancing treatments in various medical fields.
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